Cas no 90656-59-0 (1-(hydroxyimino)butan-2-one)

• Product Name: 1-(hydroxyimino)butan-2-one
• CAS No: 90656-59-0
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD01740886
• CID: 4303399
• PubChem ID: 6399233
• Update Time: 2025-04-24

1-(hydroxyimino)butan-2-one Chemical and Physical Properties

Names and Identifiers

• Butanal, 2-oxo-, 1-oxime, (E)-
• Butanal, 2-oxo-, 1-oxime, (1E)-
• 1-(hydroxyimino)butan-2-one
• 2-Butanone, 1-hydroxyimino-
• 34490-96-5
• 2-Oxobutanal 1-oxime
• oximinobutanone
• NDQMJZCPBOBKQB-UHFFFAOYSA-N
• 90656-59-0
• DTXSID501315162
• 2-oxo-butyraldehyde oxime
• DTXCID401488219

• MDL： MFCD01740886
• Inchi： 1S/C4H7NO2/c1-2-4(6)3-5-7/h3,7H,2H2,1H3/b5-3+
• InChI Key： NDQMJZCPBOBKQB-HWKANZROSA-N
• SMILES： C(=N/O)\C(=O)CC

Computed Properties

• Exact Mass: 101.047678466Da
• Monoisotopic Mass: 101.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 49.7Ų